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Compound of Interest

Compound Name: Megastigm-7-ene-3,4,6,9-tetrol

Cat. No.: B15592047

A comprehensive review of the available scientific literature reveals a significant gap in the
documented phytochemistry of Apollonias barbujana, specifically concerning the reported
isolation of Megastigm-7-ene-3,4,6,9-tetrol. While this compound is commercially available
and attributed to this endemic Macaronesian tree, the primary research detailing its extraction,
characterization, and biological activity remains conspicuously absent from accessible scientific
databases.

This technical guide addresses the current state of knowledge surrounding Megastigm-7-ene-
3,4,6,9-tetrol and its connection to Apollonias barbujana, a member of the Lauraceae family. It
aims to provide researchers, scientists, and drug development professionals with a clear
overview of the existing, albeit limited, information and to highlight the critical need for further
investigation to substantiate the claims made by commercial suppliers.

Chemical Compound Profile

While a definitive primary source is unavailable, chemical suppliers consistently list
Megastigm-7-ene-3,4,6,9-tetrol with the following identifiers:

Property Value Source
Molecular Formula C13H2404 [11[2]
Molecular Weight 244.33 g/mol [1][2]
CAS Number 180164-14-1 [11[2]
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The structure, as inferred from its nomenclature, belongs to the megastigmane class of C13-
norisoprenoids. These compounds are typically derived from the degradation of carotenoids
and are known to occur in various plant species. Megastigmanes have garnered scientific
interest due to their diverse and potent biological activities, including anti-inflammatory, anti-
cancer, and antimicrobial properties.

Apollonias barbujana: A Rich Source of
Phytochemicals

Apollonias barbujana, commonly known as the Canary laurel or barbusano, is a tree species
endemic to the Canary Islands and Madeira.[3] Ethnobotanical studies and phytochemical
screenings of this plant have revealed a wealth of secondary metabolites, contributing to its
traditional medicinal uses.[4] Notably, research has highlighted the significant antioxidant
capacity of A. barbujana extracts, which is largely attributed to a high content of flavonoids and
other phenolic compounds.[4]

One of the few detailed phytochemical investigations of Apollonias barbujana published in
accessible journals reported the isolation of a novel irregular phenylpropanoid, alongside other
known phenethyl alcohols. However, this study did not mention the presence of any
megastigmane derivatives.

The Missing Link: The Need for Primary Literature

The assertion by multiple chemical vendors that Megastigm-7-ene-3,4,6,9-tetrol is isolated
from Apollonias barbujana presents a puzzle for the scientific community.[1][2] Without the
original research publication, crucial information remains unavailable, including:

o Experimental Protocols: Detailed methodologies for the extraction, isolation, and purification
of the compound from the plant material are essential for reproducibility and further research.

o Quantitative Data: Information on the yield of the compound from the plant, as well as
guantitative measures of its biological activity (e.g., ICso, ECso values), is necessary for
evaluating its potential as a therapeutic agent.

e Spectroscopic Data: Comprehensive NMR, mass spectrometry, and other spectroscopic data
are required to unequivocally confirm the structure and stereochemistry of the isolated
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compound.

» Biological Context: Understanding the potential signaling pathways affected by this
compound is critical for elucidating its mechanism of action and for guiding future drug

development efforts.

Future Outlook and Research Directions

The disconnect between the commercial availability of Megastigm-7-ene-3,4,6,9-tetrol from
Apollonias barbujana and the lack of accessible primary scientific literature underscores a
critical need for further research. The following workflow is proposed for future investigations:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Apollonias barbujana]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1559204 7#megastigm-7-ene-3-4-6-9-tetrol-from-
apollonias-barbujana]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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